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Cat. No.: B149394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibenzyl malonate is a key organic compound utilized extensively as a building block in

complex organic syntheses. This technical guide provides an in-depth overview of its chemical

and physical properties, detailed experimental protocols for its synthesis and purification, and a

survey of its significant applications in medicinal chemistry and drug development. Particular

emphasis is placed on its role in forming carbon-carbon bonds and its utility as a precursor for

various pharmacologically active molecules.

Core Properties of Dibenzyl Malonate
Dibenzyl malonate, also known as propanedioic acid, bis(phenylmethyl) ester, is a diester of

malonic acid and benzyl alcohol.[1][2] Its core characteristics are summarized below.

Molecular Identity and Physical Properties
The fundamental molecular and physical data for dibenzyl malonate are presented in Table 1.
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Property Value References

Molecular Formula C₁₇H₁₆O₄ [1][2][3][4]

Molecular Weight 284.31 g/mol [2][3][4][5]

CAS Number 15014-25-2 [1][2][3][5]

Appearance
Clear, colorless to yellowish

liquid
[6][7]

Density 1.137 g/mL at 25 °C [2][6][7][8]

Boiling Point 188 °C at 0.2 mmHg [6][7][8]

Flash Point >110 °C (>230 °F) [5][8]

Refractive Index n20/D 1.546 [2][6][7][8]

Solubility

Sparingly soluble in water;

miscible with ether and

alcohol.

[2][6][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of dibenzyl malonate's structure and

purity. Key spectral data are summarized in Table 2.

Spectroscopic Technique Key Peaks/Shifts (ppm or cm⁻¹)

¹H NMR (CDCl₃)
δ ~7.3 (m, 10H, Ar-H), δ ~5.1 (s, 4H, -OCH₂-), δ

~3.4 (s, 2H, -CH₂-)

¹³C NMR (CDCl₃)
δ ~166 (C=O), δ ~135 (Ar-C), δ ~128 (Ar-CH), δ

~67 (-OCH₂-), δ ~41 (-CH₂-)

FT-IR (neat)

~3030 cm⁻¹ (Ar C-H stretch), ~2950 cm⁻¹

(Aliphatic C-H stretch), ~1735 cm⁻¹ (C=O ester

stretch), ~1150 cm⁻¹ (C-O stretch)

Mass Spectrometry (EI)
m/z 284 (M+), 91 (C₇H₇⁺, tropylium ion - base

peak)
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Synthesis and Purification Protocols
The synthesis of dibenzyl malonate is typically achieved through the esterification of malonic

acid with benzyl alcohol or the alkylation of malonate esters.

Experimental Protocol: Synthesis via Esterification
A common method for preparing dibenzyl malonate involves the direct esterification of

malonic acid with benzyl alcohol, often catalyzed by an acid.

Materials:

Malonic acid

Benzyl alcohol

Toluene

p-Toluenesulfonic acid (catalyst)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus, combine malonic acid (1

equivalent), benzyl alcohol (2.2 equivalents), and toluene.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux, and continue heating until the theoretical amount of water is

collected in the Dean-Stark trap.

Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl

acetate.
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Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Experimental Protocol: Purification by Vacuum
Distillation
Due to its high boiling point, dibenzyl malonate is purified by vacuum distillation to prevent

thermal decomposition.[9][10]

Apparatus:

Short-path distillation apparatus

Heating mantle with magnetic stirring

Vacuum pump

Cold trap

Procedure:

Assemble the distillation apparatus and ensure all joints are properly sealed.

Place the crude dibenzyl malonate in the distillation flask with a magnetic stir bar.

Gradually apply vacuum to the system. A cold trap should be used to protect the pump.

Once a stable vacuum is achieved (e.g., <1 mmHg), begin heating the flask with stirring.

Collect the fraction that distills at the appropriate temperature for the given pressure (e.g.,

~188 °C at 0.2 mmHg).[6][7][8]

Discard the forerun and the high-boiling residue to obtain the purified dibenzyl malonate.
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Applications in Organic Synthesis and Drug
Development
Dibenzyl malonate serves as a versatile precursor in the synthesis of a wide range of organic

molecules, including pharmaceuticals.

Knoevenagel Condensation
Dibenzyl malonate is an active methylene compound that readily undergoes Knoevenagel

condensation with aldehydes and ketones. This reaction is a fundamental C-C bond-forming

reaction used to synthesize substituted alkenes, which are precursors to various compounds,

including coumarins.[6][11] For instance, it can be used in the preparation of benzyl

umbelliferone-3-carboxylate via condensation with 2,4-dihydroxybenzaldehyde.[6][7]

Dibenzyl Malonate

Intermediate Adduct

+

Aldehyde/Ketone
(e.g., 2,4-dihydroxybenzaldehyde)

Base Catalyst
(e.g., Piperidine)

α,β-Unsaturated Product
(e.g., Benzyl Umbelliferone-3-carboxylate)

- H₂O

H₂O

Click to download full resolution via product page

Logical workflow for the Knoevenagel condensation involving dibenzyl malonate.

Synthesis of Barbiturates
Malonic esters are foundational in the synthesis of barbiturates, a class of drugs that act as

central nervous system depressants.[12][13][14] The general synthesis involves the

condensation of a disubstituted malonic ester with urea. While diethyl malonate is commonly

cited, the principles apply to dibenzyl malonate, where the benzyl groups would be removed

in a subsequent step.
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General pathway for the synthesis of barbiturates from a malonic ester.

Enantioselective Michael Additions
Dibenzyl malonate can be employed as a nucleophile in enantioselective Michael additions to

α,β-unsaturated compounds.[1] These reactions, often catalyzed by chiral organocatalysts, are

crucial for establishing stereocenters in molecules, a key aspect of modern drug design.[1] The

use of high-pressure conditions has been shown to facilitate these additions to less reactive

substrates.

Precursor for Bisphosphonates
Dibenzyl malonate has been utilized in the preparation of complex molecules such as

tetraethyl 3,3-bis(benzyloxycarbonyl)propylene bisphosphonate.[6][7] Bisphosphonates are a

class of drugs used to treat bone diseases like osteoporosis.

Conclusion
Dibenzyl malonate is a valuable and versatile reagent in organic synthesis with significant

applications in the development of pharmaceuticals and other fine chemicals. Its activated

methylene group allows for a variety of carbon-carbon bond-forming reactions, making it an

indispensable tool for synthetic chemists. The protocols and data presented in this guide offer a
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comprehensive resource for researchers and professionals working with this important

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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